(R)-6-(p-Bromophenyl)-2,3,5,6-tetrahydroimidazo(2,1-b)thiazole oxalate
Overview
Description
(R)-6-(p-Bromophenyl)-2,3,5,6-tetrahydroimidazo(2,1-b)thiazole oxalate is a useful research compound. Its molecular formula is C13H13BrN2O4S and its molecular weight is 373.22 g/mol. The purity is usually 95%.
The exact mass of the compound (R)-6-(p-Bromophenyl)-2,3,5,6-tetrahydroimidazo(2,1-b)thiazole oxalate is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality (R)-6-(p-Bromophenyl)-2,3,5,6-tetrahydroimidazo(2,1-b)thiazole oxalate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (R)-6-(p-Bromophenyl)-2,3,5,6-tetrahydroimidazo(2,1-b)thiazole oxalate including the price, delivery time, and more detailed information at info@benchchem.com.
properties
CAS RN |
71461-24-0 |
|---|---|
Product Name |
(R)-6-(p-Bromophenyl)-2,3,5,6-tetrahydroimidazo(2,1-b)thiazole oxalate |
Molecular Formula |
C13H13BrN2O4S |
Molecular Weight |
373.22 g/mol |
IUPAC Name |
(6R)-6-(4-bromophenyl)-2,3,5,6-tetrahydroimidazo[2,1-b][1,3]thiazole;oxalic acid |
InChI |
InChI=1S/C11H11BrN2S.C2H2O4/c12-9-3-1-8(2-4-9)10-7-14-5-6-15-11(14)13-10;3-1(4)2(5)6/h1-4,10H,5-7H2;(H,3,4)(H,5,6)/t10-;/m0./s1 |
InChI Key |
ZULBIBHDIQCNIS-PPHPATTJSA-N |
Isomeric SMILES |
C1CSC2=N[C@@H](CN21)C3=CC=C(C=C3)Br.C(=O)(C(=O)O)O |
SMILES |
C1CSC2=NC(CN21)C3=CC=C(C=C3)Br.C(=O)(C(=O)O)O |
Canonical SMILES |
C1CSC2=NC(CN21)C3=CC=C(C=C3)Br.C(=O)(C(=O)O)O |
Other CAS RN |
71461-24-0 |
Pictograms |
Irritant |
Origin of Product |
United States |
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